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Compound of Interest

Compound Name: 2,6-Dimethylphenoxyacetic acid

Cat. No.: B020233

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,6-
Dimethylphenoxyacetic acid in various solvents. Due to the limited availability of public
guantitative solubility data, this document focuses on providing a detailed experimental protocol
for determining its solubility, enabling researchers to generate precise data tailored to their
specific laboratory conditions and solvent systems.

Introduction to 2,6-Dimethylphenoxyacetic Acid

2,6-Dimethylphenoxyacetic acid is a chemical compound that serves as a key intermediate in
the synthesis of various herbicides, plant growth regulators, and pharmaceutical compounds.
Its physicochemical properties, particularly its solubility, are critical for its application in organic
synthesis, formulation development, and biological studies.

Physicochemical Properties:
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Property Value

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

Appearance White to off-white crystalline powder
Melting Point 137-138°C

Boiling Point 284-316°C

pKa 3.356 (at 25°C)

Qualitative Solubility of 2,6-Dimethylphenoxyacetic
Acid

Based on available data, 2,6-Dimethylphenoxyacetic acid exhibits the following general
solubility characteristics:

Solvent Class Solubility Description

Soluble in dimethyl sulfoxide (DMSO) and

Polar Aprotic Solvents
acetone.

) Soluble in ethanol and methanol. Slightly
Polar Protic Solvents )
soluble in water.

Nonpolar Solvents Soluble in chloroform.

While this qualitative information is useful for initial solvent screening, precise quantitative data
is often necessary for applications such as crystallization, formulation, and analytical method
development.

Experimental Protocol for Quantitative Solubility
Determination

The following protocol details the gravimetric method, a reliable and widely used technique for
determining the solubility of a solid compound in a liquid solvent.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b020233?utm_src=pdf-body
https://www.benchchem.com/product/b020233?utm_src=pdf-body
https://www.benchchem.com/product/b020233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Materials and Equipment

o 2,6-Dimethylphenoxyacetic acid (high purity)

o Selected solvents (analytical grade)

e Analytical balance (readable to at least 0.1 mg)

e Thermostatic shaker or water bath

 Vials with tight-sealing caps

o Syringes and syringe filters (chemically compatible with the chosen solvents)
e Volumetric flasks

o Pipettes

o Evaporation dishes or beakers

Drying oven or vacuum desiccator

Experimental Workflow
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Preparation

Weigh excess
2,6-Dimethylphenoxyacetic acid

Combine in a sealed vial

Measure known volume
of solvent

Equilibration

Agitate at constant
temperature (e.g., 24-72h)

Sampling

Allow solid to settle

l

Withdraw supernatant
using a filtered syringe

l

Analysis

Accurately measure
volume of supernatant

Weigh pre-dried
evaporation dish

l

Evaporate solvent
from supernatant

l

Dry residue to
constant weight

l

Weigh dish with
dried solute

Calculation

Calculate solubility
(e.g., in g/200mL or mol/L)
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 To cite this document: BenchChem. [Technical Guide: Solubility Profile of 2,6-
Dimethylphenoxyacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020233#solubility-of-2-6-dimethylphenoxyacetic-acid-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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